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Abstract

Pentapeptide-31 is a synthetic peptide that has garnered interest within the cosmetic and
dermatological research communities for its purported anti-aging properties. Comprising the
amino acid sequence Alanine-Glutamic Acid-Glycine-Leucine-Serine, this peptide is a
component of the commercially available ingredient Survixyl IS™ biofunctional. This technical
guide provides an initial characterization of synthetic Pentapeptide-31, summarizing its known
functions, proposed mechanism of action, and the general methodologies for its synthesis and
analysis. It is important to note that while the cosmetic applications of Pentapeptide-31 are
promoted, detailed, publicly available scientific data on its quantitative efficacy and specific
molecular pathways remain limited. This document aims to consolidate the available
information and provide a framework for further scientific investigation.

Introduction

Synthetic peptides have emerged as significant active ingredients in advanced skincare
formulations due to their ability to mimic biological functions and modulate cellular processes.
Pentapeptide-31 is one such synthetic peptide, designed for its potential to support skin's
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natural regenerative capabilities. Its primary reported function is to aid in the preservation and
self-rejuvenation of epidermal stem cells, which are crucial for maintaining skin health and a
youthful appearance.[1] This guide will delve into the initial characterization of this
pentapeptide.

Physicochemical Properties

While detailed experimental data on the physicochemical properties of isolated Pentapeptide-
31 are not widely published, some basic information can be derived from its chemical structure.

Property Value Source

Amino Acid Sequence Ala-Glu-Gly-Leu-Ser Creative Peptides|[1]
Molecular Formula C19H34N6Os PubChem
Molecular Weight 474.5 g/mol PubChem

Proposed Mechanism of Action: The Stemness
Recovery Complex

Pentapeptide-31 is reported to exert its effects by "boosting the Stemness Recovery
Complex™*" [1] This complex is described as being crucial for preserving the niche
environment of epidermal stem cells and optimizing their capacity for self-rejuvenation.

Epidermal Stem Cell Self-Renewal

Epidermal stem cells reside in the basal layer of the epidermis and are responsible for the
continuous renewal of the skin.[2] The process of self-renewal is tightly regulated to maintain a
balance between stem cell proliferation and differentiation. Recent research suggests that the
differentiation of one stem cell can trigger the division and self-renewal of a neighboring stem
cell, ensuring the maintenance of the stem cell pool.[3] It is hypothesized that Pentapeptide-31
may play a role in modulating the signaling pathways that govern this intricate process.

Below is a conceptual workflow illustrating the proposed area of influence for Pentapeptide-31
based on its marketed function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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